Cas no 4363-35-3 ((E)-Styrylboronic acid)

• Product Name: (E)-Styrylboronic acid
• CAS No: 4363-35-3
• MF: C₈H₉BO₂
• MW: 147.9669
• CID: 325299
• PubChem ID: 5702628
• Update Time: 2025-09-24

(E)-Styrylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(2-phenylethenyl)-
• 2-PHENYLVINYLBORONIC ACID
• 1-styryl-1H-benzoimidazole
• 1-Styrylbenzimidazol
• 2-phenyl-ethenylboronic acid
• 2-Phenylvinylboronic
• NSC166106
• Styryl-1-benzimidazol
• styrylboronic acid
• SureCN9696692
• (E)-Styrylboronic acid
• trans-2-Phenylvinylboronic acid
• E-Phenylethenylboronic acid
• [(E)-2-phenylethenyl]boronic acid
• trans-Phenylvinylboronic acid
• (E)-Phenylethenylboronic acid
• Trans-Beta-Styreneboronic Acid
• TRANS-PHENYLETHENYLBORONIC ACID
• Boronic acid, [(1E)-2-phenylethenyl]-
• [(E)-styryl]boronic acid
• 2-phenylethenylboronic Acid
• ((E)-Styryl)boronic acid
• [(E)-2-phenylvinyl]boronic acid
• trans-styryl boronic acid
• Boronic acid,B-[(1E)-2-phenylethenyl]-
• styryl boronic acid
• (Z/E)-Styrylboronic acid
• trans-styr
• TRANS-STYRENEBORONIC ACID
• TRANS-PHENYLVINYL BORONIC ACID
• (2-phenylethenyl)boronic acid
• (E)-phenylethenyl boronic acid
• [(1Z)-2-phenylethenyl]boronic acid
• AKOS015855910
• CS-0106351
• (E)-(2-Phenylethenyl)boronic acid
• 4363-35-3
• E-phenylethenyl boronic acid
• 60806-02-2
• NCGC00249460-02
• (E)-phenylvinylboronic acid
• (E)-2-phenylethenylboronic acid
• TRANS-?-STYRENEBORONIC ACID
• EN300-1242089
• 6783-05-7
• (trans-Phenylethenyl)boronic acid
• (E)-2-PHENYL-ETHENEBORONIC ACID
• (E)-2-Phenylvinylboronic acid
• (E)-2-phenylethenyl boronic acid
• MFCD00963621
• CHEMBL559289
• EN300-187909
• Z2315575087
• trans-2-phenylvinyl-boronic acid
• BDBM50294578
• trans-2-Phenylvinylboronic acid, 97%
• (E)-2-Phenyl-ethene boronic acid
• trans-2-phenylvinyl boronic acid
• (E)-STYRENEBORONIC ACID
• trans-2-Phenylvinylboronicacid
• NCGC00249460-01
• trans-beta-styrene boronic acid
• (E-2-phenylethenyl]boronic acid
• AS-75653
• DTXSID201346540
• DB-009849
• trans-phenylvinyl-boronic acid
• STR09885
• SCHEMBL144460

• Inchi： 1S/C8H9BO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7,10-11H/b7-6+
• InChI Key： VKIJXFIYBAYHOE-VOTSOKGWSA-N
• SMILES： O([H])B(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 147.07317
• Monoisotopic Mass: 148.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.13g/cm3
• Melting Point: 146-156 °C(lit.)
• Boiling Point: 315.9°C at 760 mmHg
• Flash Point: 144.9ºC
• PSA: 40.46
• LogP: 0.71180

(E)-Styrylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD223175)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes